Cas no 76965-69-0 (5-Hexen-2-one, 3-hydroxy-3,4,4,5-tetramethyl-)

5-Hexen-2-one, 3-hydroxy-3,4,4,5-tetramethyl- structure
76965-69-0 structure
Product name:5-Hexen-2-one, 3-hydroxy-3,4,4,5-tetramethyl-
CAS No:76965-69-0
MF:C10H18O2
MW:170.24872
CID:536962
PubChem ID:13146923

5-Hexen-2-one, 3-hydroxy-3,4,4,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Hexen-2-one, 3-hydroxy-3,4,4,5-tetramethyl-
    • 3-hydroxy-3,4,4,5-tetramethylhex-5-en-2-one
    • 76965-69-0
    • DTXSID50521896
    • Inchi: InChI=1S/C10H18O2/c1-7(2)9(4,5)10(6,12)8(3)11/h12H,1H2,2-6H3
    • InChI Key: YTHVGXSJWQNFQW-UHFFFAOYSA-N
    • SMILES: CC(=C)C(C)(C)C(C)(C(=O)C)O

Computed Properties

  • Exact Mass: 170.13074
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 2.1

Experimental Properties

  • PSA: 37.3

Recommend Articles

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD